Cas no 17419-08-8 (2,4,6-Pyrimidinetriamine,N4-phenyl-)

• Product Name: 2,4,6-Pyrimidinetriamine,N4-phenyl-
• CAS No: 17419-08-8
• MF: C₁₀H₁₁N₅
• MW: 201.227840662003
• CID: 237285
• PubChem ID: 243304
• Update Time: 2025-04-19

2,4,6-Pyrimidinetriamine,N4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Pyrimidinetriamine,N4-phenyl-
• 3-tris(trimethylsilyloxy)silylpropyl 2-methylprop-2-enoate
• N4-phenyl-pyrimidine-2,4,6-triamine
• 1-Naphthalenesulfonicacid, 8-anilino-5-(p-hydroxyanilino)- (6CI,8CI)
• 2,6-Diamino-4-anilinopyrimidin
• 2,6-Diamino-4-anilino-pyrimidin
• 8-anilino-5-(4-hydroxy-anilino)-naphthalene-1-sulfonic acid
• 8-anilino-5-(4-hydroxyanilino)naphthalenesulfonic acid
• 8-Anilino-5-(4-hydroxy-anilino)-naphthalin-1-sulfonsaeure
• CTK3E9856
• N4-Phenyl-pyrimidin-2,4,6-triyltriamin
• N4-phenyl-pyrimidine-2,4,6-triyltriamine
• DTXSID20938477
• NSC52862
• 17419-08-8
• NSC-52862
• AKOS019336518
• 4-N-phenylpyrimidine-2,4,6-triamine
• SCHEMBL15305715
• 2-Imino-6-(phenylimino)-1,2,3,6-tetrahydropyrimidin-4-amine

• Inchi： 1S/C10H11N5/c11-8-6-9(15-10(12)14-8)13-7-4-2-1-3-5-7/h1-6H,(H5,11,12,13,14,15)
• InChI Key： XWBNHTPDQLDGES-UHFFFAOYSA-N
• SMILES： N(C1C=C(N)N=C(N)N=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 201.10163
• Monoisotopic Mass: 201.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 89.85
• LogP: 2.62000